(2,5-Dimethylfuran-3-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C16H19NO3S/c1-11-10-13(12(2)20-11)16(18)17-6-5-15(21-9-7-17)14-4-3-8-19-14/h3-4,8,10,15H,5-7,9H2,1-2H3
• InChI Key: DGEBJFWERBJPRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• CAS No.: 1795302-82-7

Description

(2,5-Dimethylfuran-3-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C16H19NO3S and its molecular weight is 305.39. The purity is usually 95%.
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Scientific Research Applications

Catalytic Conversion and Biofuel Applications

2,5-Dimethylfuran is explored for its potential in biofuel applications and as an intermediate in chemical syntheses. Research by Nakagawa, Tamura, and Tomishige (2013) highlights the catalytic reduction of biomass-derived furanic compounds, including 2,5-dimethylfuran, for producing valuable chemicals and fuels through hydrogenation reactions and C–O hydrogenolysis processes (Nakagawa, Tamura, & Tomishige, 2013).

Pharmaceutical and Medicinal Chemistry

The synthesis of complex molecules, including those related to furanic compounds, plays a crucial role in the development of new drugs and therapeutic agents. For instance, the synthesis of N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivatives, as described by Bonilla-Castañeda, Villamizar-Mogotocoro, and Kouznetsov (2022), showcases the relevance of furanic derivatives in medicinal chemistry, offering insights into their anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).

Material Science and Chemistry

Furanic compounds are also investigated for their roles in material science and as precursors for synthesizing novel compounds with unique properties. The work by Hofmann (1998) on the formation of colored Maillard reaction products from hexoses and amino acids, involving furan-2-carboxaldehyde, illustrates the chemical versatility of furanic compounds and their potential in creating new materials and chemical sensors (Hofmann, 1998).